Cas no 1510286-49-3 (4-(pyrrolidin-3-yl)methyl-1,3-thiazole)

4-(pyrrolidin-3-yl)methyl-1,3-thiazole structure
1510286-49-3 structure
Product Name:4-(pyrrolidin-3-yl)methyl-1,3-thiazole
CAS No:1510286-49-3
MF:C8H12N2S
MW:168.259280204773
CID:5779361
PubChem ID:82652934
Update Time:2023-12-26

4-(pyrrolidin-3-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • EN300-1866336
    • 4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
    • 1510286-49-3
    • 4-(pyrrolidin-3-yl)methyl-1,3-thiazole
    • Inchi: 1S/C8H12N2S/c1-2-9-4-7(1)3-8-5-11-6-10-8/h5-7,9H,1-4H2
    • InChI Key: BNNIGWUSHJHEME-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)CC1CNCC1

Computed Properties

  • Exact Mass: 168.07211956g/mol
  • Monoisotopic Mass: 168.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 53.2Ų

4-(pyrrolidin-3-yl)methyl-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1866336-0.05g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
0.05g
$768.0 2023-09-18
Enamine
EN300-1866336-0.1g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
0.1g
$804.0 2023-09-18
Enamine
EN300-1866336-0.25g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
0.25g
$840.0 2023-09-18
Enamine
EN300-1866336-0.5g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
0.5g
$877.0 2023-09-18
Enamine
EN300-1866336-1.0g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
1g
$1485.0 2023-05-26
Enamine
EN300-1866336-2.5g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
2.5g
$1791.0 2023-09-18
Enamine
EN300-1866336-5.0g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
5g
$4309.0 2023-05-26
Enamine
EN300-1866336-10.0g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
10g
$6390.0 2023-05-26
Enamine
EN300-1866336-1g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
1g
$914.0 2023-09-18
Enamine
EN300-1866336-5g
4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
1510286-49-3
5g
$2650.0 2023-09-18
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.